Cas no 701935-64-0 (1-4-(methylsulfanyl)phenylprop-2-en-1-ol)

• Product Name: 1-4-(methylsulfanyl)phenylprop-2-en-1-ol
• CAS No: 701935-64-0
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 5112088
• PubChem ID: 12045195
• Update Time: 2025-08-05

1-4-(methylsulfanyl)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-ethenyl-4-(methylthio)-
• 1-[4-(Methylthio)phenyl]-2-propene-1-ol
• 1-[4-(methylsulfanyl)phenyl]prop-2-en-1-ol
• 1-4-(methylsulfanyl)phenylprop-2-en-1-ol

• Inchi： 1S/C10H12OS/c1-3-10(11)8-4-6-9(12-2)7-5-8/h3-7,10-11H,1H2,2H3
• InChI Key： KXMWFJBQPDRLGM-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C=C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• XLogP3: 2.4
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-4-(methylsulfanyl)phenylprop-2-en-1-ol

Compound CAS No. 701935-64-0: 1-(4-Methylsulfanylphenyl)prop-2-en-1-ol

The compound with CAS No. 701935-64-0, known as 1-(4-methylsulfanylphenyl)prop-2-en-1-ol, is a structurally unique organic molecule that has garnered attention in various scientific domains, including pharmacology, material science, and environmental chemistry. This compound is characterized by its methylsulfanyl group attached to a phenyl ring, which is further connected to a propenol moiety, creating a molecule with both aromatic and aliphatic characteristics.

Recent studies have highlighted the potential of 1-(4-methylsulfanylphenyl)prop-2-en-1-ol in the field of drug discovery. Researchers have explored its antioxidant properties, which are attributed to the presence of the methylsulfanyl group and the conjugated double bond in the propenol chain. These properties make it a promising candidate for applications in combating oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological potential, this compound has shown interesting behavior in material science applications. Its ability to form stable radicals under certain conditions has led to investigations into its use as a precursor in the synthesis of advanced materials, such as conductive polymers and nanocomposites. The methylsulfanylphenyl group has been found to enhance the electronic properties of these materials, making them suitable for applications in electronics and energy storage systems.

From an environmental perspective, 1-(4-methylsulfanylphenyl)prop-2-en-1-ol has been studied for its biodegradability and toxicity profiles. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its environmental safety. However, further research is required to fully understand its long-term impact on ecosystems.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and conjugate addition processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates. These developments are expected to facilitate broader industrial applications of this compound in the near future.

In conclusion, CAS No. 701935-64-0 (1-(4-methylsulfanylphenyl)prop-2-en-1-o)l represents a versatile molecule with diverse potential applications across multiple scientific disciplines. Its unique chemical structure endows it with properties that make it an attractive target for further research and development in areas ranging from drug discovery to advanced materials science.